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Compound of Interest

Compound Name: Nefopam-d3

Cat. No.: B12433405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and

recommended storage conditions for Nefopam-d3. The data presented is crucial for ensuring

the integrity and effective use of this compound in a research and development setting. While

specific quantitative solubility data for Nefopam-d3 is not widely available, this guide provides

detailed solubility data for its non-deuterated counterpart, Nefopam hydrochloride. The

solubility of deuterated compounds is generally considered to be very similar to their non-

deuterated analogues.

Core Properties of Nefopam-d3 Hydrochloride
Property Value

Chemical Name Nefopam-d3 Hydrochloride

CAS Number 1346603-30-2

Molecular Formula C₁₇H₁₇D₃ClNO

Molecular Weight 292.82 g/mol

Solubility Data
The solubility of a compound is a critical parameter for a wide range of experimental

procedures, from in vitro assays to formulation development. The following tables summarize
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the known solubility of Nefopam hydrochloride in various solvents.

Table 1: Solubility of Nefopam Hydrochloride in Common Solvents at 25°C (298.15 K)

Solvent Solubility (mg/mL) Molar Solubility (mol/L)

Water 42[1] 0.145

DMSO 20[1] 0.069

Methanol Soluble -

Ethanol Insoluble[1] -

Table 2: Temperature-Dependent Solubility of Nefopam Hydrochloride in Various Solvents

A comprehensive study by Cao et al. (2023) determined the solubility of Nefopam

hydrochloride in eight different pure solvents at temperatures ranging from 273.15 K to 323.15

K. While the full data set from this study is not publicly available, it is a key reference for

detailed solubility information. The general trend observed is an increase in solubility with

increasing temperature.

Storage and Stability
Proper storage is essential to maintain the chemical integrity of Nefopam-d3.

Table 3: Recommended Storage Conditions for Nefopam-d3 Hydrochloride

Form Storage Temperature
Additional
Recommendations

Solid (Powder) -20°C
Store in a dry, dark place in a

tightly sealed container.

In Solvent -80°C

Use an appropriate anhydrous

solvent. Prepare fresh

solutions or store in small

aliquots to avoid repeated

freeze-thaw cycles.
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Deuterated compounds, in general, are stable and do not have a defined shelf life, as

deuterium is a stable isotope. However, proper storage is crucial to prevent contamination and

degradation of the molecule itself.

Experimental Protocols
Determination of Thermodynamic Solubility (Shake-
Flask Method)
The shake-flask method is a widely accepted technique for determining the thermodynamic

equilibrium solubility of a compound.

Objective: To determine the saturation solubility of Nefopam-d3 in a given solvent at a specific

temperature.

Materials:

Nefopam-d3

Solvent of interest

Shaking incubator or water bath with temperature control

Centrifuge

HPLC or UV-Vis spectrophotometer for concentration analysis

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm)

Procedure:

Add an excess amount of solid Nefopam-d3 to a known volume of the solvent in a sealed

flask. The excess solid should be clearly visible.

Place the flask in a shaking incubator set to the desired temperature (e.g., 25°C or 37°C).
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Agitate the mixture for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is

reached.

After incubation, allow the suspension to settle.

Carefully withdraw a sample of the supernatant and immediately filter it using a syringe filter

to remove any undissolved solid.

Dilute the filtered solution to a suitable concentration for analysis.

Determine the concentration of Nefopam-d3 in the diluted solution using a validated

analytical method (e.g., HPLC-UV).

Calculate the solubility of Nefopam-d3 in the solvent, taking into account the dilution factor.

Experimental Workflow for Solubility Determination
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Caption: Workflow for the shake-flask solubility determination method.

Degradation Pathway
Understanding the degradation pathway of Nefopam is crucial for assessing its stability and for

the identification of potential impurities. Studies on the forced degradation of Nefopam in acidic

and basic solutions have identified several degradation products. The initial and rate-
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determining step in both acidic and basic conditions appears to be the opening of the ether

linkage in the benzoxazocine ring.

Postulated Degradation Pathway of Nefopam
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Caption: Simplified degradation pathway of Nefopam under acidic and basic conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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